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Compound of Interest

Compound Name: Triphenyl vinyl tin
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenyl vinyl tin, with the chemical formula C20H1sSn, is an organotin compound that holds
significance in various chemical and potentially biomedical research areas. As a derivative of
triphenyltin, it exhibits properties that make it a subject of interest for synthetic chemists and
toxicologists. This technical guide provides a comprehensive overview of the core chemical and
physical properties of triphenyl vinyl tin, detailed experimental protocols for its synthesis, and
an exploration of its reactivity and toxicological profile. All quantitative data is presented in
easily comparable tables, and key experimental workflows are visualized using diagrams.

Core Chemical and Physical Properties

Triphenyl vinyl tin is a solid at room temperature. Its fundamental properties are summarized
in the tables below, providing a quick reference for laboratory use.

Table 1: Molecular Properties of Triphenyl Vinyl Tin
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Property Value Source
Molecular Formula C20H18Sn [1]
Molecular Weight 377.07 g/mol [1]

CAS Number 2117-48-8 [1]
IUPAC Name Ethenyl(triphenyl)stannane

Table 2: Physical Properties of Triphenyl Vinyl Tin

Property Value Unit Source
Melting Point 195 -198 °C
Boiling Point 438 °C
Density Data not available g/cm3
Solubility Data not available
Enthalpy of
Combustion (solid, -11434.80 £ 6.10 kJ/mol [1]
AcH°solid)
Enthalpy of Formation
528.60 + 7.10 kJ/mol [1]
(gas, AfH°gas)
Enthalpy of Formation
) ) 414.50 + 6.60 kJ/mol [1]
(solid, AfH°solid)
Enthalpy of
T 114.10 + 2.50 kJ/mol [1]
Sublimation (AsubH°®)
Solid Phase Heat
486.40 J/mol-K [1]

Capacity (Cp,solid)

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the identification and characterization of triphenyl
vinyl tin. While a comprehensive public database of its spectra is not readily available, the
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following table summarizes expected spectroscopic characteristics based on the analysis of
similar organotin compounds.

Table 3: Spectroscopic Data for Triphenyl Vinyl Tin

(Expected)

Technique Key Features
Signals corresponding to the vinyl protons

1H NMR (typically in the 5-7 ppm region) and the phenyl
protons (typically in the 7-8 ppm region).
Resonances for the vinyl carbons and the

13C NMR o
distinct carbons of the phenyl groups.
A characteristic chemical shift that is indicative

19S5n NMR

of a tetra-coordinated tin atom.

Absorption bands corresponding to C-H

stretches of the vinyl and phenyl groups, C=C
Infrared (IR) Spectroscopy ) i

stretching of the vinyl group, and Sn-C

stretching vibrations.

A molecular ion peak corresponding to the
Mass Spectrometry (MS) molecular weight of the compound, along with a

characteristic isotopic pattern for tin.

Experimental Protocols

The synthesis of triphenyl vinyl tin can be achieved through a Grignard reaction, a common
method for forming carbon-tin bonds.

Synthesis of Triphenyl Vinyl Tin via Grighard Reaction

This protocol describes the reaction of vinylmagnesium chloride with triphenyltin chloride.
Materials:

 Triphenyltin chloride ((CeHs)3SnCl)
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Vinylmagnesium chloride (CH2=CHMQgCI) in tetrahydrofuran (THF)
Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Round-bottom flask

Dropping funnel

Reflux condenser

Magnetic stirrer

Separatory funnel

Procedure:

In a dry, nitrogen-purged round-bottom flask equipped with a magnetic stirrer, dropping
funnel, and reflux condenser, dissolve triphenyltin chloride in anhydrous diethyl ether.

Cool the flask in an ice bath.

Slowly add a solution of vinyimagnesium chloride in THF to the stirred solution of triphenyltin
chloride via the dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for 2-3 hours.

Cool the reaction mixture and quench by the slow addition of a saturated aqueous
ammonium chloride solution.

Transfer the mixture to a separatory funnel and separate the organic layer.
Extract the aqueous layer with diethyl ether.

Combine the organic extracts and wash with brine.
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e Dry the organic layer over anhydrous magnesium sulfate.
 Filter and remove the solvent under reduced pressure to yield the crude product.
e The crude triphenyl vinyl tin can be purified by recrystallization or chromatography.

Diagram of the Synthesis Workflow:
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Click to download full resolution via product page
Caption: Workflow for the synthesis of triphenyl vinyl tin.

Reactivity

The reactivity of triphenyl vinyl tin is primarily centered around the vinyl group and the tin-
carbon bonds.

 Stille Coupling: The vinyl group can participate in palladium-catalyzed cross-coupling
reactions, known as Stille couplings, with organic halides to form new carbon-carbon bonds.
This makes it a useful reagent in organic synthesis.

» Electrophilic Attack: The vinyl group is susceptible to attack by electrophiles.

o Cleavage of Sn-C Bonds: The tin-phenyl and tin-vinyl bonds can be cleaved by strong acids
or halogens.
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Toxicology and Safety

Organotin compounds, including triphenyltin derivatives, are known to be toxic.

» Toxicity: Triphenyltin compounds are generally considered to be toxic and can have adverse
effects on the immune and nervous systems.

o Handling: Due to its toxicity, triphenyl vinyl tin should be handled with appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-
ventilated fume hood.

e Environmental Hazard: Organotin compounds can be persistent in the environment and are
toxic to aquatic life. Proper disposal procedures must be followed.

Signaling Pathways

Currently, there is limited specific information available in the public domain regarding the direct
interaction of triphenyl vinyl tin with specific signaling pathways. However, the known
neurotoxic and immunotoxic effects of triphenyltin compounds suggest potential interference
with various cellular signaling cascades. Further research is required to elucidate the precise
molecular mechanisms and signaling pathways affected by triphenyl vinyl tin.

Diagram of a Logical Relationship for Further Research:
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Caption: Logical flow for investigating signaling pathways.

Conclusion

This technical guide provides a foundational understanding of the chemical and physical
properties of triphenyl vinyl tin. The presented data and protocols are intended to support
researchers and scientists in their work with this compound. Given its toxicological profile, all
handling and experimental procedures should be conducted with strict adherence to safety
guidelines. Further research is warranted to fully characterize its spectroscopic properties and
to investigate its biological activities and potential interactions with cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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